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Compound of Interest

Compound Name:
Ethyl 2-[4-

(chloromethyl)phenyl]propanoate

Cat. No.: B129054 Get Quote

This technical guide provides a comprehensive overview of the chemical, physical, and

potential pharmacological properties of Ethyl 2-[4-(chloromethyl)phenyl]propanoate. It is

intended for researchers, scientists, and professionals involved in drug development and

medicinal chemistry. This document outlines the compound's structure, properties, a proposed

synthesis protocol, and its likely biological context, including a detailed experimental protocol

for assessing its activity as a cyclooxygenase (COX) inhibitor.

Chemical and Physical Properties
Ethyl 2-[4-(chloromethyl)phenyl]propanoate is a halogenated aromatic carboxylic acid ester.

Structurally, it is an ester derivative of 2-phenylpropanoic acid, placing it in the broader class of

"profen" precursors, which are well-known nonsteroidal anti-inflammatory drugs (NSAIDs). The

presence of a reactive chloromethyl group at the para position of the phenyl ring makes it a

valuable intermediate for further chemical modifications.

General Information

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b129054?utm_src=pdf-interest
https://www.benchchem.com/product/b129054?utm_src=pdf-body
https://www.benchchem.com/product/b129054?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name

ethyl 2-[4-

(chloromethyl)phenyl]propanoa

te

PubChem[1]

Synonyms

2-(4-chloromethyl-phenyl)-

propionic acid ethyl ester,

Ibuprofen Impurity 51

PubChem[1]

CAS Number 43153-03-3 PubChem[1]

Molecular Formula C₁₂H₁₅ClO₂ PubChem[1]

Molecular Weight 226.70 g/mol PubChem[1]

Physicochemical Properties
Property Value Source

Boiling Point 303.8 ± 22.0 °C (Predicted) ChemicalBook

Density 1.112 ± 0.06 g/cm³ (Predicted) ChemicalBook

XLogP3 3.5 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
2 PubChem[1]

Rotatable Bond Count 4 PubChem[1]

Topological Polar Surface Area 26.3 Å² PubChem[1]

Synthesis and Purification
The following is a proposed experimental protocol for the synthesis of Ethyl 2-[4-
(chloromethyl)phenyl]propanoate. This procedure is based on established methods for

esterification and benzylic chlorination.
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Step 1: Fischer Esterification

Step 2: Benzylic Chlorination

2-(4-methylphenyl)propanoic acid

Reflux

Ethanol Sulfuric Acid (catalyst)

Ethyl 2-(4-methylphenyl)propanoate

Esterification

N-Chlorosuccinimide (NCS)

Reflux

Benzoyl Peroxide (initiator) Carbon Tetrachloride (solvent)

Ethyl 2-[4-(chloromethyl)phenyl]propanoate

Radical Chlorination
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Membrane Phospholipids

Arachidonic Acid

 hydrolysis

Phospholipase A₂

Prostaglandin H₂

 oxygenation

COX-1 & COX-2

Prostaglandins & Thromboxanes

 isomerization

Inflammation, Pain, Fever

 physiological effects

Ethyl 2-[4-(chloromethyl)phenyl]propanoate

 Inhibition

Hypothesis Experimental Approach Expected Outcome

The compound inhibits COX enzymes due to its structural similarity to profens. Synthesize and purify the target compound. Perform in vitro COX-1 and COX-2 inhibition assays. Calculate IC₅₀ values and determine selectivity. The compound will show inhibitory activity against COX-1 and/or COX-2.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 2-[4-
(chloromethyl)phenyl]propanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129054#what-are-the-properties-of-ethyl-2-4-
chloromethyl-phenyl-propanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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